Cas no 2411258-02-9 (N-({4-(1H-imidazol-1-yl)methylphenyl}methyl)but-2-ynamide)

• Product Name: N-({4-(1H-imidazol-1-yl)methylphenyl}methyl)but-2-ynamide
• CAS No: 2411258-02-9
• MF: C₁₅H₁₅N₃O
• MW: 253.299103021622
• CID: 5683862
• PubChem ID: 146083516
• Update Time: 2025-05-19

N-({4-(1H-imidazol-1-yl)methylphenyl}methyl)but-2-ynamide Chemical and Physical Properties

Names and Identifiers

• N-({4-[(1H-imidazol-1-yl)methyl]phenyl}methyl)but-2-ynamide
• 2411258-02-9
• EN300-26578903
• N-[[4-(Imidazol-1-ylmethyl)phenyl]methyl]but-2-ynamide
• N-({4-(1H-imidazol-1-yl)methylphenyl}methyl)but-2-ynamide

• Inchi： 1S/C15H15N3O/c1-2-3-15(19)17-10-13-4-6-14(7-5-13)11-18-9-8-16-12-18/h4-9,12H,10-11H2,1H3,(H,17,19)
• InChI Key： DOEIDTGWUHLITF-UHFFFAOYSA-N
• SMILES： O=C(C#CC)NCC1C=CC(=CC=1)CN1C=NC=C1

Computed Properties

• Exact Mass: 253.121512110g/mol
• Monoisotopic Mass: 253.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on N-({4-(1H-imidazol-1-yl)methylphenyl}methyl)but-2-ynamide

N-({4-(1H-imidazol-1-yl)methylphenyl}methyl)but-2-ynamide (CAS No. 2411258-02-9): A Comprehensive Overview

The compound N-({4-(1H-imidazol-1-yl)methylphenyl}methyl)but-2-ynamide (CAS No. 2411258-02-9) is a specialized chemical entity that has garnered attention in various research and industrial applications. This molecule features a unique combination of an imidazole ring and a but-2-ynamide moiety, making it a subject of interest in medicinal chemistry and material science. Its structural complexity and functional groups contribute to its versatility, enabling its use in diverse fields ranging from pharmaceuticals to advanced materials.

One of the key structural highlights of N-({4-(1H-imidazol-1-yl)methylphenyl}methyl)but-2-ynamide is the presence of the imidazole ring, a five-membered heterocycle containing two nitrogen atoms. This ring is known for its role in biological systems, particularly in enzymes and cofactors, which has led researchers to explore its potential in drug design. The but-2-ynamide group, on the other hand, introduces an alkyne functionality, which is highly reactive and useful in click chemistry and polymer synthesis. Together, these features make this compound a valuable building block in synthetic chemistry.

In recent years, the demand for N-({4-(1H-imidazol-1-yl)methylphenyl}methyl)but-2-ynamide has increased due to its potential applications in drug discovery and bioconjugation. Researchers are particularly interested in its ability to serve as a linker or spacer in the development of targeted therapies. For instance, its alkyne group can participate in Huisgen cycloaddition reactions, a cornerstone of modern bioconjugation techniques. This has made it a popular choice for labeling biomolecules and designing prodrugs, aligning with the growing trend of personalized medicine.

Another area where N-({4-(1H-imidazol-1-yl)methylphenyl}methyl)but-2-ynamide shows promise is in the field of material science. The compound's ability to form stable covalent bonds with other molecules makes it an excellent candidate for creating functionalized surfaces and nanomaterials. With the rise of nanotechnology and smart materials, this compound has found applications in sensors, coatings, and even electronic devices. Its thermal stability and compatibility with various solvents further enhance its utility in industrial processes.

The synthesis of N-({4-(1H-imidazol-1-yl)methylphenyl}methyl)but-2-ynamide typically involves multi-step organic reactions, including amidation and alkylation processes. Researchers have optimized these methods to achieve high yields and purity, ensuring the compound's suitability for advanced applications. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to characterize its structure and confirm its identity. These rigorous quality control measures are essential for maintaining consistency in research and industrial settings.

From a commercial perspective, N-({4-(1H-imidazol-1-yl)methylphenyl}methyl)but-2-ynamide is available through specialized chemical suppliers who cater to the pharmaceutical and biotechnology sectors. Its pricing and availability may vary depending on the scale of procurement and the level of purity required. As the compound gains traction in cutting-edge research, it is expected to see increased production and broader distribution. Companies involved in its supply chain are also focusing on sustainable synthesis methods to align with global environmental standards.

In conclusion, N-({4-(1H-imidazol-1-yl)methylphenyl}methyl)but-2-ynamide (CAS No. 2411258-02-9) is a multifaceted compound with significant potential in both scientific and industrial domains. Its unique structural features, combined with its reactivity and stability, make it a valuable asset in drug development, material science, and beyond. As research continues to uncover new applications, this compound is poised to play a pivotal role in advancing technology and improving human health.